Cas no 1256358-83-4 (2,5-Difluoro-1,4-phenylenediboronic acid)

2,5-Difluoro-1,4-phenylenediboronic acid is a fluorinated aromatic diboronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of fluorine substituents enhances its reactivity and selectivity in forming carbon-carbon bonds, making it valuable in pharmaceutical and materials science applications. Its diboronic acid functionality allows for dual coupling sites, facilitating the synthesis of complex conjugated systems. The compound exhibits good stability under standard conditions and is compatible with a range of solvents and catalysts. Its structural features make it particularly useful in constructing fluorinated organic frameworks, which are of interest in optoelectronics and agrochemical research.
2,5-Difluoro-1,4-phenylenediboronic acid structure
1256358-83-4 structure
Product Name:2,5-Difluoro-1,4-phenylenediboronic acid
CAS No:1256358-83-4
MF:C6H6B2F2O4
MW:201.728249073029
MDL:MFCD17015780
CID:828632
PubChem ID:53216760
Update Time:2025-06-15

2,5-Difluoro-1,4-phenylenediboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2,5-Difluoro-1,4-phenylene)diboronic acid
    • 2,5-difluoro-1,4-phenyleneboronic acid
    • 2,5-DIFLUORO-1,4-PHENYLENEDIBORONIC ACID
    • AKOS015853376
    • D82513
    • CS-0157843
    • (2,5-Difluoro-1,4-phenylene)diboronicacid
    • MFCD17015780
    • (4-borono-2,5-difluorophenyl)boronic acid
    • DTXSID60681910
    • Boronic acid, B,B'-(2,5-difluoro-1,4-phenylene)bis-
    • [4-(dihydroxyboranyl)-2,5-difluorophenyl]boronic acid
    • BS-14820
    • 1256358-83-4
    • 4-(DIHYDROXYBORANYL)-2,5-DIFLUOROPHENYLBORONIC ACID
    • 2,5-Difluoro-1,4-phenylenediboronic acid
    • MDL: MFCD17015780
    • Inchi: 1S/C6H6B2F2O4/c9-5-1-3(7(11)12)6(10)2-4(5)8(13)14/h1-2,11-14H
    • InChI Key: CSOLBHLZNAGMMP-UHFFFAOYSA-N
    • SMILES: FC1C=C(B(O)O)C(=CC=1B(O)O)F

Computed Properties

  • Exact Mass: 202.04200
  • Monoisotopic Mass: 202.0420253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92000
  • LogP: -2.67560

2,5-Difluoro-1,4-phenylenediboronic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2,5-Difluoro-1,4-phenylenediboronic acid Production Method

2,5-Difluoro-1,4-phenylenediboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1256358-83-4)2,5-Difluoro-1,4-phenylenediboronic acid
Order Number:A1117518
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:16
Price ($):225.0
Email:sales@amadischem.com

Additional information on 2,5-Difluoro-1,4-phenylenediboronic acid

Comprehensive Overview of 2,5-Difluoro-1,4-phenylenediboronic acid (CAS No. 1256358-83-4): Properties, Applications, and Industry Trends

2,5-Difluoro-1,4-phenylenediboronic acid (CAS No. 1256358-83-4) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, characterized by its unique difluorophenyl backbone and dual boronic acid functional groups, serves as a critical building block for advanced chemical applications. Its molecular structure enables precise reactivity in Suzuki-Miyaura cross-coupling reactions, making it indispensable for creating complex biaryl compounds and heterocyclic frameworks.

In recent years, the demand for 2,5-Difluoro-1,4-phenylenediboronic acid has surged due to its role in developing targeted therapeutics and fluorescent probes. Researchers are particularly interested in its potential for designing PET (Positron Emission Tomography) tracers, where the fluorine atoms enhance metabolic stability and bioavailability. Additionally, its application in OLED (Organic Light-Emitting Diode) materials has been explored, as the compound’s rigid aromatic structure contributes to improved electron transport and luminescent efficiency.

The synthesis of CAS No. 1256358-83-4 involves meticulous control of reaction conditions to ensure high purity and yield. Modern green chemistry approaches, such as solvent-free catalysis and microwave-assisted reactions, are being adopted to minimize environmental impact. This aligns with the growing industry focus on sustainable chemical manufacturing, a topic frequently searched by professionals in pharmaceutical R&D and material science forums.

From an analytical perspective, 2,5-Difluoro-1,4-phenylenediboronic acid is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods verify its structural integrity and purity, which are critical for applications in high-throughput screening and drug discovery. The compound’s stability under various pH conditions also makes it suitable for bioconjugation projects, a trending topic in biotech research.

Market trends indicate that boronic acid derivatives like 1256358-83-4 are increasingly sought after for covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These materials are pivotal in gas storage, catalysis, and sensing technologies, addressing global challenges such as carbon capture and renewable energy storage. As a result, suppliers and manufacturers are expanding their portfolios to include high-purity grades of this compound, catering to academia and industrial labs alike.

In conclusion, 2,5-Difluoro-1,4-phenylenediboronic acid (CAS No. 1256358-83-4) represents a versatile and forward-looking chemical entity. Its integration into cutting-edge research areas—from precision medicine to smart materials—underscores its value in modern science. For researchers seeking reliable data on this compound, peer-reviewed journals and patent databases remain essential resources, reflecting the compound’s expanding role in innovation-driven industries.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1256358-83-4)2,5-Difluoro-1,4-phenylenediboronic acid
A1117518
Purity:99%
Quantity:5g
Price ($):225.0
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